5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 5-(3,3-dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H15NO2S/c1-6(10(2,3)4)8-7(9(12)13)11-5-14-8/h5-6H,1-4H3,(H,12,13)
• InChI Key: ALAQPMFTNGRJBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=CS1)C(=O)O)C(C)(C)C

Description

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid is a thiazole derivative characterized by a branched alkyl substituent (3,3-dimethylbutan-2-yl) at the 5-position of the thiazole ring and a carboxylic acid group at the 4-position. Thiazole-based carboxylic acids are widely studied for their diverse pharmacological and material science applications, including enzyme inhibition, antimicrobial activity, and coordination chemistry. The branched alkyl chain in this compound likely enhances lipophilicity, influencing its pharmacokinetic properties and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3,3-dimethylbutan-2-one with thioamide in the presence of a base, followed by oxidation to introduce the carboxylic acid group. The reaction conditions often require controlled temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar synthetic routes. The process may be optimized for yield and purity by adjusting reaction parameters such as temperature, pressure, and reaction time. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions may vary depending on the substituent being introduced, but common reagents include halogens, alkyl halides, and organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or aldehydes. Substitution reactions can lead to a variety of derivatives with different functional groups attached to the thiazole ring.

Scientific Research Applications

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing metabolic pathways or signaling processes. The carboxylic acid group can form hydrogen bonds with target molecules, while the thiazole ring can participate in π-π interactions or coordinate with metal ions.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid, along with their substituents and molecular properties:

Compound Name	Substituent at 5-Position	Molecular Formula	Molecular Weight	Key Properties/Applications	References
5-(Phenylsulfonamido)-1,3-thiazole-4-carboxylic acid	Phenylsulfonamido	C₁₀H₈N₂O₄S₂	308.32 g/mol	Hydrogen-bonding capability; antimicrobial potential
5-(Pyridine-2-sulfonamido)-1,3-thiazole-4-carboxylic acid	Pyridine-2-sulfonamido	C₉H₇N₃O₄S₂	293.30 g/mol	Enhanced solubility in polar solvents; kinase inhibition
2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic acid	3-Chlorophenyl	C₁₀H₆ClNO₂S	239.67 g/mol	High melting point (206–207°C); halogen interactions
2-(5-Chlorothiophen-2-yl)-1,3-thiazole-4-carboxylic acid	5-Chlorothiophen-2-yl	C₈H₄ClNO₂S₂	245.71 g/mol	Insoluble in water; semiconductor applications
5-(4-Fluorobenzoyl)-2-methyl-1,3-thiazole-4-carboxylic acid	4-Fluorobenzoyl, 2-methyl	C₁₂H₈FNO₃S	265.26 g/mol	Electron-withdrawing effects; enzyme inhibition

Key Observations:

• Lipophilicity : The 3,3-dimethylbutan-2-yl group in the target compound is expected to increase lipophilicity compared to polar substituents like sulfonamido (logP ~1.5–2.5 for sulfonamides vs. estimated ~3.0–3.5 for the dimethylbutan-2-yl analog). This may enhance membrane permeability but reduce aqueous solubility .
• Biological Interactions : Sulfonamido groups enable hydrogen bonding with enzymes (e.g., ADAMTS7 inhibitors in ), while bulky alkyl chains like 3,3-dimethylbutan-2-yl may favor hydrophobic binding pockets .

Physicochemical Properties

• The dimethylbutan-2-yl group may further reduce water solubility compared to sulfonamido derivatives .
• Melting Points : Chlorophenyl and fluorobenzoyl derivatives have high melting points (>200°C) due to crystalline packing, whereas alkyl-substituted analogs likely have lower melting points .

Biological Activity

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound belonging to the thiazole family. This compound features a thiazole ring, an amino group, and a carboxylic acid functional group, which contribute to its unique chemical properties and potential biological activities. The molecular formula is $C_{10}H_{15}NO_2S$ with a molecular weight of approximately 213.30 g/mol .

Chemical Structure and Properties

The structural uniqueness of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid is attributed to its branched alkyl chain. This configuration enhances its chemical reactivity and biological profile compared to other thiazole derivatives.

Property	Value
Molecular Formula	$C_{10}H_{15}NO_2S$
Molecular Weight	213.30 g/mol
CAS Number	1856326-55-0

Biological Activity

Research indicates that 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid exhibits significant biological activities, including:

1. Antimicrobial Activity
Studies have shown that compounds similar to 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid possess antimicrobial properties. For instance, derivatives of thiazoles have been evaluated for their in vitro antimicrobial activity against various bacteria. The minimum inhibitory concentration (MIC) values for related compounds have ranged from as low as 1.95 µg/mL to over 1000 µg/mL against different strains of bacteria .

Table: Antimicrobial Activity of Thiazole Derivatives

Compound Name	MIC (µg/mL)	Bacterial Strain
5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid	TBD	TBD
Compound 15 (related derivative)	1.95 - 15.62	Staphylococcus spp., Enterococcus faecalis
Nitrofurantoin	Reference	Various strains

2. Anti-diabetic Potential
Emerging evidence suggests that thiazole compounds may exhibit protective effects against diabetes mellitus (DM). Specifically, studies have indicated that certain thiazole derivatives can improve insulin sensitivity and reduce hyperglycemia in animal models . These findings highlight the potential therapeutic applications of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid in managing diabetes.

Case Study: Anti-diabetic Effects
In a study involving neonatal rats induced with type 2 diabetes through streptozotocin (STZ), administration of thiazole derivatives resulted in normalized blood glucose levels and improved lipid profiles after four weeks of treatment. Biochemical assessments supported these findings by indicating reduced oxidative stress markers and restored pancreatic morphology .

The biological activity of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid may be attributed to its ability to interact with various biological targets including proteins and enzymes. The compound can form hydrogen bonds and ionic interactions that modulate the activity of biomolecules . Understanding these interactions is crucial for elucidating the compound's mechanism of action and therapeutic potential.